Cas no 2228800-98-2 (6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate)

6-(1H-1,2,4-Triazol-1-yl)pyridin-3-yl sulfamate is a heterocyclic sulfamate derivative featuring a pyridine core functionalized with a 1,2,4-triazole moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The sulfamate group enhances its reactivity, enabling selective modifications, while the triazole-pyridine scaffold contributes to its binding affinity in target interactions. Its structural features make it suitable for applications in enzyme inhibition and ligand design. The compound exhibits stability under standard conditions, facilitating handling and storage in laboratory settings. Further studies may explore its utility in drug discovery and crop protection formulations.
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate structure
2228800-98-2 structure
Product Name:6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
CAS No:2228800-98-2
MF:C7H7N5O3S
MW:241.227178812027
CID:6452877
PubChem ID:165652341
Update Time:2025-06-14

6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

    • 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
    • 2228800-98-2
    • EN300-1986989
    • Inchi: 1S/C7H7N5O3S/c8-16(13,14)15-6-1-2-7(10-3-6)12-5-9-4-11-12/h1-5H,(H2,8,13,14)
    • InChI Key: ONRDNYUABLRNPA-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OC1=CN=C(C=C1)N1C=NC=N1

Computed Properties

  • Exact Mass: 241.02696028g/mol
  • Monoisotopic Mass: 241.02696028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 121Ų

6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1986989-0.05g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
0.05g
$1152.0 2023-09-16
Enamine
EN300-1986989-0.1g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
0.1g
$1207.0 2023-09-16
Enamine
EN300-1986989-0.25g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
0.25g
$1262.0 2023-09-16
Enamine
EN300-1986989-0.5g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
0.5g
$1316.0 2023-09-16
Enamine
EN300-1986989-1.0g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
1g
$1371.0 2023-06-02
Enamine
EN300-1986989-2.5g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
2.5g
$2688.0 2023-09-16
Enamine
EN300-1986989-5.0g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
5g
$3977.0 2023-06-02
Enamine
EN300-1986989-10.0g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
10g
$5897.0 2023-06-02
Enamine
EN300-1986989-1g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
1g
$1371.0 2023-09-16
Enamine
EN300-1986989-5g
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
2228800-98-2
5g
$3977.0 2023-09-16

Additional information on 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate

Recent Advances in the Study of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2)

The compound 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative, characterized by the presence of a 1,2,4-triazole moiety, has been investigated for its unique biochemical properties and its role in modulating various enzymatic pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, providing new insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the compound's interaction with carbonic anhydrase (CA) enzymes, particularly isoforms involved in pathological conditions such as cancer and neurological disorders. Preliminary in vitro studies have demonstrated that 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate exhibits potent inhibitory activity against specific CA isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel CA inhibitors with improved selectivity and reduced off-target effects.

In addition to its CA inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. Structural modifications of the triazole and sulfamate groups have been shown to enhance its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These studies highlight the versatility of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate as a scaffold for the design of multifunctional therapeutic agents.

Another promising avenue of research involves the compound's application in targeted drug delivery systems. Due to its favorable physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate has been incorporated into nanoparticle-based formulations for site-specific delivery. Early-stage in vivo studies have reported enhanced bioavailability and reduced systemic toxicity, underscoring its potential for improving therapeutic outcomes in complex diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate and elucidating its long-term safety profile. Ongoing research efforts are focused on addressing these limitations through advanced computational modeling, structure-activity relationship (SAR) studies, and preclinical evaluations. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2) represents a promising candidate for further development in chemical biology and medicinal chemistry. Its diverse biological activities and potential for structural optimization make it a valuable tool for addressing unmet medical needs. Future research should prioritize the exploration of its therapeutic potential in additional disease models and the development of scalable synthesis protocols to facilitate large-scale production.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.